Cas no 2228958-00-5 ({1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol
• CAS No: 2228958-00-5
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5922297
• PubChem ID: 165662478
• Update Time: 2025-10-31

{1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol
• EN300-1925991
• {1-[(5-bromopyrimidin-2-yl)methyl]cyclopropyl}methanol
• 2228958-00-5

• Inchi： 1S/C9H11BrN2O/c10-7-4-11-8(12-5-7)3-9(6-13)1-2-9/h4-5,13H,1-3,6H2
• InChI Key： RVKQJFGHGFDZMY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CC2(CO)CC2)=NC=1

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46Ų

Additional information on {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol

Chemical Profile of {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol (CAS No. 2228958-00-5)

{1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound, identified by its CAS number 2228958-00-5, features a cyclopropyl ring linked to a hydroxymethyl group, which is further substituted with a 5-bromopyrimidine moiety. The presence of these specific structural elements imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The cyclopropyl group is a key feature in this molecule, contributing to its overall stability and reactivity. Cyclopropanes are known for their strained three-membered ring structure, which often enhances their participation in various chemical reactions, including nucleophilic substitutions and eliminations. This characteristic makes {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol a promising candidate for further functionalization, enabling the development of more complex molecular architectures.

The 5-bromopyrimidine substituent is another critical component of this compound. Pyrimidine derivatives are widely recognized for their biological significance, particularly in the realm of pharmaceuticals and agrochemicals. The bromine atom at the 5-position of the pyrimidine ring serves as a versatile handle for further chemical modifications, such as cross-coupling reactions. These reactions are fundamental in constructing biaryl systems, which are prevalent in many therapeutic agents. The ability to introduce bromine into such a framework allows for subsequent transformations that can lead to the discovery of novel compounds with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol has emerged as a key intermediate in several synthetic strategies due to its versatile structural features. For instance, it has been utilized in the preparation of inhibitors targeting various enzymes and receptors implicated in human diseases. The combination of the cyclopropyl and pyrimidine moieties provides a scaffold that can be modified to interact with biological targets in a highly specific manner.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the bromopyrimidine group, researchers have been able to design molecules that selectively inhibit specific kinases. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization for therapeutic use.

The hydroxymethyl group attached to the cyclopropyl ring offers another avenue for functionalization. This group can be easily transformed into various derivatives, such as esters or amides, which can enhance the solubility and bioavailability of potential drug candidates. Additionally, the presence of this hydroxymethyl moiety allows for further derivatization through oxidation or reduction reactions, providing additional flexibility in synthetic design.

Recent advancements in computational chemistry have also contributed to the growing interest in {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol. Molecular modeling studies have been instrumental in understanding how this compound interacts with biological targets at the molecular level. These studies have provided insights into the binding modes of potential inhibitors and have helped guide the design of more effective therapeutic agents. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

The synthesis of {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol itself presents several challenges due to its complex structure. However, recent developments in synthetic methodology have made it more accessible than ever before. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient construction of the cyclopropyl-pyrimidine linkage. These reactions are highly regioselective and proceed under mild conditions, making them ideal for large-scale production.

Moreover, green chemistry principles have been increasingly applied to improve the sustainability of synthetic processes. By utilizing renewable feedstocks and optimizing reaction conditions to minimize waste, researchers are working towards making the production of such complex molecules more environmentally friendly. This aligns with broader efforts within the pharmaceutical industry to adopt greener practices throughout drug development.

The potential applications of {1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol extend beyond kinase inhibition. Its unique structural features make it a valuable building block for designing molecules with diverse biological activities. For example, it has been explored as a precursor for antiviral agents and antimicrobial compounds. The ability to modify both the cyclopropyl and pyrimidine moieties allows for fine-tuning of pharmacological properties, making this compound a versatile tool in medicinal chemistry.

In conclusion,{1-(5-bromopyrimidin-2-yl)methylcyclopropyl}methanol (CAS No. 2228958-00-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development。 Its unique structural attributes， coupled with recent advancements in synthetic methodology， make it an invaluable intermediate for constructing biologically active molecules。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents。